4-methoxy-2,3-dimethyl-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-2,3-dimethyl-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]benzenesulfonamide
• InChI: InChI=1S/C22H26N6O3S/c1-16-17(2)20(8-7-19(16)31-3)32(29,30)26-18-14-24-22(25-15-18)28-12-10-27(11-13-28)21-6-4-5-9-23-21/h4-9,14-15,26H,10-13H2,1-3H3
• InChI Key: NIULIAQOKNPWLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)S(=O)(=O)NC2=CN=C(N=C2)N3CCN(CC3)C4=CC=CC=N4)OC
• Molecular Formula: C22H26N6O3S
• Molecular Weight: 454.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperazine ring, a pyrimidine ring, and a benzenesulfonamide group. These functional groups suggest that the compound could have a variety of chemical properties and potential uses, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyridine and pyrimidine rings might be formed using condensation reactions, while the piperazine ring could be formed through a cyclization reaction. The benzenesulfonamide group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyridine, piperazine, and pyrimidine rings would contribute to the rigidity of the molecule, while the methoxy and sulfonamide groups could form hydrogen bonds with other molecules.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. For example, the pyridine ring could undergo electrophilic substitution reactions, while the piperazine ring could undergo reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar sulfonamide group could make the compound soluble in water, while the multiple ring structures could increase its melting and boiling points.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it shows promise as a pharmaceutical, for example, future research could focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting clinical trials.